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Compound of Interest

Compound Name: SR 142948

Cat. No.: B031177 Get Quote

Technical Support Center: SR 142948
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the use of SR 142948, a potent and selective non-peptide

neurotensin receptor (NTS) antagonist. Find troubleshooting advice and answers to frequently

asked questions to ensure the successful application of SR 142948 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is SR 142948 and what is its primary mechanism of action?

A1: SR 142948 is a potent, orally active, and selective non-peptide antagonist for neurotensin

receptors (NTS).[1][2] It binds with high affinity to neurotensin receptors, blocking the

downstream signaling pathways initiated by the endogenous ligand, neurotensin.[2][3]

Specifically, SR 142948 has been shown to antagonize neurotensin-induced effects such as

inositol monophosphate formation and intracellular calcium mobilization.[1][3][4] This

compound has demonstrated the ability to cross the blood-brain barrier, making it a valuable

tool for studying the role of neurotensin in the central nervous system.[1]

Q2: What are the recommended storage conditions for SR 142948?

A2: For optimal stability, SR 142948 should be stored at +4°C for the solid compound.[2] Stock

solutions can be stored at -20°C for up to one month or at -80°C for up to six months.[1] It is

advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]
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Q3: In which solvents is SR 142948 soluble?

A3: SR 142948 exhibits solubility in various organic solvents and to a limited extent in aqueous

solutions. The hydrochloride salt form shows solubility in PBS (pH 7.2) at 0.1 mg/ml.[5] For

preparing stock solutions, dimethyl sulfoxide (DMSO) is commonly used.[1][2] Please refer to

the tables below for detailed solubility data.

Troubleshooting Guide: Preventing Precipitation in
Aqueous Solutions
Precipitation of SR 142948 in aqueous buffers can be a significant challenge, leading to

inaccurate experimental results. This guide provides step-by-step instructions to help you

overcome this issue.

Q4: I observed precipitation when diluting my concentrated SR 142948 DMSO stock solution

into an aqueous buffer. What is the cause and how can I prevent this?

A4: This is a common phenomenon known as "crashing out," which occurs when a compound

that is highly soluble in an organic solvent like DMSO is introduced into an aqueous

environment where its solubility is much lower. The rapid change in solvent polarity causes the

compound to precipitate.

Recommended Solutions:

Two-Step Dilution: Instead of a single large dilution, perform a serial dilution. First, create an

intermediate dilution of your stock in DMSO. Then, slowly add this intermediate stock to your

pre-warmed aqueous buffer while vortexing to ensure rapid and even dispersion.

Optimize Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous

solution as low as possible, ideally below 0.5%. Always include a vehicle control with the

identical final DMSO concentration in your experiments to account for any solvent effects.

Use of Co-solvents and Surfactants: For in vivo or other complex applications, consider

using a formulation with co-solvents and surfactants to enhance solubility. A commonly used

vehicle is a combination of DMSO, PEG300, Tween-80, and saline.[1]
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Gentle Warming and Sonication: If precipitation occurs, gentle warming of the solution (e.g.,

in a 37°C water bath) and/or sonication can help to redissolve the compound.[1] However, be

cautious with temperature to avoid degradation of the compound or other components in

your experimental system.

Q5: My SR 142948 precipitated out of my aqueous working solution during my experiment.

How can I improve its stability in solution?

A5: The stability of SR 142948 in an aqueous solution can be time-dependent and influenced

by factors such as pH, temperature, and the presence of other solutes.

Recommended Solutions:

Prepare Fresh Solutions: It is highly recommended to prepare aqueous working solutions of

SR 142948 fresh on the day of the experiment.[1]

Maintain pH: Ensure the pH of your aqueous buffer is within a range that favors the solubility

of SR 142948. While specific pH-solubility profiles are not extensively published, maintaining

a physiological pH (around 7.4) is a good starting point.

Inclusion of Solubilizing Agents: As mentioned previously, incorporating agents like PEG300,

Tween-80, or SBE-β-CD can significantly improve the stability and solubility of SR 142948 in

aqueous media for the duration of an experiment.[1]

Data Presentation
Table 1: Solubility of SR 142948
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

DMSO 51.44 75 [2]

Water 17.15 25 [2]

DMF 10 - [5]

Ethanol 5 - [5]

PBS (pH 7.2) 0.1 - [5]

Table 2: In Vivo Formulation Examples for SR 142948

Protocol
Solvent
Composition

Final
Concentration

Reference

1

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5 mg/mL (7.29 mM) [1]

2

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 5 mg/mL (7.29 mM) [1]

3
10% DMSO, 90%

Corn Oil
≥ 5 mg/mL (7.29 mM) [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh the required amount of SR 142948 powder. For 1

mL of a 10 mM stock solution (MW: 685.86 g/mol ), you will need 6.86 mg.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound.
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Dissolve: Vortex the solution thoroughly until all the solid has dissolved. Gentle warming or

brief sonication can be used to aid dissolution if necessary.[1]

Store: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.[1]

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

Pre-warm Buffer: Warm your desired aqueous buffer (e.g., PBS) to 37°C.

Prepare Intermediate Dilution (Optional but Recommended): If preparing a very dilute final

solution, first dilute your 10 mM DMSO stock to a lower concentration (e.g., 1 mM) with

DMSO.

Final Dilution: While vortexing the pre-warmed aqueous buffer, slowly add the calculated

volume of the SR 142948 DMSO stock (or intermediate dilution) to achieve your final desired

concentration.

Inspect: Visually inspect the solution for any signs of precipitation. If the solution is not clear,

try gentle warming and/or sonication.[1]

Use Immediately: Use the freshly prepared aqueous working solution for your experiment

without delay.[1]

Visualizations
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SR 142948 Mechanism of Action
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Caption: SR 142948 competitively antagonizes the neurotensin receptor, blocking downstream

signaling.
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Troubleshooting SR 142948 Precipitation

Recommended Solutions
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Caption: A logical workflow for troubleshooting the precipitation of SR 142948 in aqueous

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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